Cas no 1566325-54-9 (3-Cycloheptylpiperidine)

• Product Name: 3-Cycloheptylpiperidine
• CAS No: 1566325-54-9
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 4702039
• Update Time: 2025-07-15

3-Cycloheptylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-cycloheptylpiperidine
• 3-Cycloheptylpiperidine

• Inchi： 1S/C12H23N/c1-2-4-7-11(6-3-1)12-8-5-9-13-10-12/h11-13H,1-10H2
• InChI Key： BADBECODTIZGJS-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)C1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 12

Additional information on 3-Cycloheptylpiperidine

Professional Introduction to 3-Cycloheptylpiperidine (CAS No. 1566325-54-9)

3-Cycloheptylpiperidine, with the chemical identifier CAS No. 1566325-54-9, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine has garnered attention due to its unique structural properties and potential applications in drug development. The compound consists of a piperidine ring substituted with a cycloheptyl group, which contributes to its distinct chemical behavior and reactivity.

The synthesis of 3-Cycloheptylpiperidine involves multi-step organic reactions, typically starting from cycloheptene or its derivatives. The introduction of the piperidine moiety into the cycloheptyl backbone requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these processes.

In recent years, 3-Cycloheptylpiperidine has been explored for its pharmacological potential. Its structural framework suggests possible interactions with various biological targets, making it a valuable scaffold for the development of novel therapeutic agents. Research has indicated that this compound may exhibit properties relevant to central nervous system (CNS) disorders, including potential applications in the treatment of neurodegenerative diseases and cognitive impairments.

One of the most compelling aspects of 3-Cycloheptylpiperidine is its ability to modulate neurotransmitter systems. Studies have shown that derivatives of this compound can interact with receptors and enzymes involved in neurotransmission, such as dopamine and serotonin receptors. This capability opens up avenues for developing drugs that could alleviate symptoms associated with conditions like depression, anxiety, and Parkinson's disease.

The chemical properties of 3-Cycloheptylpiperidine also make it an attractive candidate for further medicinal chemistry investigations. Its heterocyclic structure allows for modifications at multiple positions, enabling the creation of a diverse library of analogs with tailored pharmacological profiles. Computational modeling and high-throughput screening techniques have been utilized to identify promising derivatives with enhanced efficacy and reduced side effects.

Recent advancements in drug discovery technologies have accelerated the exploration of 3-Cycloheptylpiperidine. High-resolution structural determination using techniques like X-ray crystallography has provided insights into its binding interactions with biological targets. These structural insights are crucial for rational drug design, helping researchers optimize the compound's pharmacokinetic and pharmacodynamic properties.

The potential therapeutic applications of 3-Cycloheptylpiperidine extend beyond CNS disorders. Preliminary studies suggest that this compound may have anti-inflammatory and immunomodulatory effects, making it relevant for conditions involving chronic inflammation and autoimmune responses. Additionally, its structural similarity to known bioactive molecules positions it as a candidate for developing treatments against infectious diseases and cancer.

In conclusion, 3-Cycloheptylpiperidine (CAS No. 1566325-54-9) represents a promising compound in pharmaceutical research. Its unique chemical structure and biological activity make it a valuable scaffold for developing novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanisms of action and optimizing its pharmacological properties through innovative synthetic strategies and computational approaches.